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Compound of Interest

Compound Name:
Methyl 5-

(hydroxymethyl)nicotinate

Cat. No.: B127267 Get Quote

Essential Safety and Handling Guide for Methyl
5-(hydroxymethyl)nicotinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Methyl
5-(hydroxymethyl)nicotinate (CAS No. 129747-52-0) in a laboratory setting. As a specific

Safety Data Sheet (SDS) for this compound is not readily available, this information is based on

the safety data of structurally similar compounds, namely Methyl nicotinate and Methyl 6-

(hydroxymethyl)nicotinate. It is imperative to handle this compound with care, assuming it may

possess similar hazards to its analogs.

I. Personal Protective Equipment (PPE)
A comprehensive hazard assessment should always be conducted before commencing any

work.[1] The following table summarizes the recommended PPE for handling Methyl 5-
(hydroxymethyl)nicotinate, based on general laboratory safety standards and data from

analogous compounds.
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Protection Type Recommended Equipment Rationale and Best Practices

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in addition to goggles

when there is a significant

splash hazard.[2]

To protect against potential

eye irritation or injury from

splashes or solid particles.

Safety glasses must have side

shields.[2]

Hand Protection

Disposable nitrile gloves are

the minimum requirement.[2]

For extended contact or

handling of larger quantities,

consider double-gloving or

using thicker, chemical-

resistant gloves.

To prevent skin contact, which

may cause irritation.[3] Gloves

should be inspected before

use and changed immediately

if contaminated.[2]

Body Protection

A fire-resistant lab coat is

recommended.[4] Ensure it is

fully buttoned.

To protect skin and clothing

from spills and splashes.[4]

Foot Protection

Closed-toe shoes are

mandatory in a laboratory

setting.[4]

To protect feet from chemical

spills and falling objects.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area or a

chemical fume hood.[1] If

dusts are generated or

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.

To prevent inhalation of dust or

aerosols, which may cause

respiratory irritation.[3][5]

II. Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial for ensuring safety during the handling of

Methyl 5-(hydroxymethyl)nicotinate.
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1. Preparation and Engineering Controls:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[1]

All handling of solid Methyl 5-(hydroxymethyl)nicotinate should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

The work area should be clean and free of clutter.

2. Weighing and Transfer:

When weighing the solid compound, do so in a fume hood or on a balance with appropriate

local exhaust ventilation to control dust.

Use appropriate tools (e.g., spatulas) for transferring the solid to prevent contamination and

spillage.

Close the container tightly after use.

3. Dissolving and Reactions:

When dissolving the compound, add it slowly to the solvent to avoid splashing.

If the process generates heat, use a cooling bath to control the temperature.

Ensure all reaction vessels are properly secured.

4. Post-Handling:

Thoroughly wash hands with soap and water after handling the compound, even if gloves

were worn.[1]

Clean all contaminated surfaces and equipment after use.

Remove and dispose of contaminated PPE in the appropriate waste stream.

III. Disposal Plan
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Proper disposal of chemical waste is essential to protect personnel and the environment.

Waste Type Disposal Procedure

Solid Waste

Collect in a designated, labeled hazardous

waste container. The container should be kept

closed when not in use.

Liquid Waste (Solutions)

Collect in a designated, labeled hazardous

waste container. Do not mix with incompatible

wastes.

Contaminated PPE
Dispose of in a designated solid waste container

for hazardous materials.

General Disposal Guidelines:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations.

Do not dispose of Methyl 5-(hydroxymethyl)nicotinate down the drain or in the regular

trash.

Ensure all waste containers are properly labeled with the full chemical name and associated

hazards.

IV. Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b127267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1][6]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[6]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[3][6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal. For large

spills, contact your institution's environmental

health and safety department.

V. Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Methyl 5-
(hydroxymethyl)nicotinate and its analogs.
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Property

Methyl 5-

(hydroxymethyl)nicot

inate

Methyl nicotinate

(Analog)

Methyl 6-

(hydroxymethyl)nicot

inate (Analog)

CAS Number 129747-52-0[2] 93-60-7 56026-36-9

Molecular Formula C8H9NO3 C7H7NO2 C8H9NO3

Molecular Weight 167.16 g/mol 137.14 g/mol [4] Not specified

Appearance Not specified
White crystalline

solid[4]

White to pale yellow

crystal or powder

Melting Point Not specified 38-43 °C[1] 77 °C

Boiling Point
316.3 °C at 760

mmHg[2]
209 °C[1] Not available

Flash Point 145.1 °C[2] 95 °C[1] Not available

VI. Workflow Diagram
The following diagram illustrates the standard workflow for handling Methyl 5-
(hydroxymethyl)nicotinate in a laboratory setting.
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Handling Workflow for Methyl 5-(hydroxymethyl)nicotinate
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Caption: Standard laboratory workflow for handling Methyl 5-(hydroxymethyl)nicotinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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